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Compound of Interest

Compound Name: TMC353121

Cat. No.: B1682921 Get Quote

TMC353121 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the solubility, handling, and formulation of

TMC353121.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of TMC353121?

A1: The recommended solvent for preparing high-concentration stock solutions of TMC353121
is Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the maximum solubility of TMC353121 in DMSO?

A2: The solubility of TMC353121 in DMSO is up to 50 mg/mL, which is equivalent to 89.49 mM.

[1] Please note that achieving this concentration may require sonication.[1]

Q3: Are there any specific recommendations for the DMSO used?

A3: Yes, it is crucial to use newly opened, anhydrous DMSO. DMSO is hygroscopic, meaning it

readily absorbs moisture from the air, and this can significantly impact the solubility of

TMC353121.[1]

Q4: How should I store the TMC353121 stock solution?
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A4: Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

[1] For long-term storage, store at -20°C for up to one year or at -80°C for up to two years.[1]

Q5: Can TMC353121 be prepared in solvents other than 100% DMSO for in vivo use?

A5: Yes, TMC353121 can be formulated in various solvent systems for animal studies. These

typically involve an initial dissolution in a small amount of DMSO, followed by dilution with other

vehicles. See the Experimental Protocols section for specific formulations.

Solubility Data
The following table summarizes the known solubility of TMC353121 in various solvents and

formulation systems.

Solvent/Vehicle System Solubility/Concentration Notes

DMSO 50 mg/mL (89.49 mM)

Ultrasonic treatment is

recommended. Use newly

opened DMSO.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.47 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (4.47 mM)

Results in a suspended

solution; requires sonication.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.47 mM) Results in a clear solution.[1]

12% Captisol (pH 6.0) 10 mg/mL

Used for preparing solutions

for continuous infusion in non-

human primate studies.[3]

Troubleshooting Guide
Issue: The compound is not fully dissolving in DMSO.

If you encounter difficulty dissolving TMC353121, follow this troubleshooting workflow.
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Troubleshooting Dissolution Issues

Start: Compound added to DMSO

Is the compound fully dissolved?

Apply ultrasonic treatment
in a water bath

No

Success: Clear Solution
Proceed with experiment

Yes

Warm the solution gently
(e.g., 37°C water bath)

Verify DMSO quality:
Is it new and anhydrous?

Use a fresh, unopened bottle
of anhydrous DMSO

No/Unsure

Issue persists:
Consider reducing concentration

Yes

Retry

Click to download full resolution via product page

Caption: Workflow for troubleshooting TMC353121 dissolution.
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Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL Stock Solution in DMSO

Weigh the required amount of TMC353121 powder in a sterile vial.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 50 mg/mL

concentration.

Vortex the vial briefly.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely dissolved.

[1]

If precipitation occurs, gentle warming can be applied in conjunction with sonication.[1]

Once fully dissolved, aliquot the solution into smaller volumes in sterile cryovials for storage.

Protocol 2: Formulation for In Vivo Administration (PEG300/Tween-80)

This protocol yields a clear solution suitable for injection.[1]

Start with a concentrated stock solution of TMC353121 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, begin with 100 µL of the 25 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 and mix until the solution is homogeneous.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL. Mix until the solution is clear.

The final concentration of TMC353121 will be 2.5 mg/mL.
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In Vivo Formulation Workflow (PEG300/Tween-80)

1. Start with 100 µL
of 25 mg/mL stock in DMSO

2. Add 400 µL PEG300

3. Mix until homogeneous

4. Add 50 µL Tween-80

5. Mix thoroughly

6. Add 450 µL Saline

7. Mix until clear

Final Solution:
2.5 mg/mL in

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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